Cas no 2098077-74-6 ((1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine)

• Product Name: (1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine
• CAS No: 2098077-74-6
• MF: C₁₂H₁₅N₃S
• MW: 233.332600831985
• CID: 5725837
• PubChem ID: 121213593
• Update Time: 2025-05-21

(1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• starbld0035714
• 2098077-74-6
• F2198-5153
• [1-(cyclopropylmethyl)-3-thiophen-3-ylpyrazol-4-yl]methanamine
• AKOS026724062
• (1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine

• Inchi： 1S/C12H15N3S/c13-5-11-7-15(6-9-1-2-9)14-12(11)10-3-4-16-8-10/h3-4,7-9H,1-2,5-6,13H2
• InChI Key： OQYJLDXFEKAVMG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(CN)=CN(CC2CC2)N=1

Computed Properties

• Exact Mass: 233.09866866g/mol
• Monoisotopic Mass: 233.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.1Ų

Additional information on (1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine

Comprehensive Overview of (1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine (CAS No. 2098077-74-6)

The compound (1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine, identified by its CAS number 2098077-74-6, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropylmethyl group and a thiophene ring, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like 2098077-74-6 has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. This compound's pyrazole-thiophene hybrid structure aligns with current trends in designing small-molecule inhibitors for diseases such as cancer and inflammatory disorders. Its amine functional group further enhances its versatility, enabling facile derivatization for structure-activity relationship (SAR) studies.

The synthesis of (1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine typically involves multi-step organic reactions, including cyclization and functional group interconversion. Its CAS registry number 2098077-74-6 ensures precise identification in chemical databases, facilitating collaboration among researchers. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity.

From an industrial perspective, this compound is valued for its potential in high-throughput screening (HTS) campaigns. Its drug-like properties, including moderate lipophilicity and molecular weight, comply with Lipinski's Rule of Five, making it a viable candidate for lead optimization. Additionally, its thiophene moiety contributes to enhanced binding affinity in target interactions, a feature highly sought after in fragment-based drug design.

Environmental and safety considerations are also critical when handling 2098077-74-6. While not classified as hazardous, standard laboratory precautions should be followed to ensure safe usage. The compound's stability under various conditions is well-documented, supporting its utility in long-term research projects.

In conclusion, (1-(cyclopropylmethyl)-3-(thiophen-3-yl)-1H-pyrazol-4-yl)methanamine (CAS 2098077-74-6) represents a cutting-edge example of modern heterocyclic chemistry. Its applications span from pharmaceutical development to material innovation, reflecting the growing intersection of chemistry and biotechnology. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical and industrial challenges.